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CAS No.: 67985-73-3

Cat. No.: S3716216

Get Quote

Physical and Chemical Properties

The table below summarizes the key identifiers and predicted physicochemical properties of 1-Formyl-L-

proline (N-Formyl-L-proline, NFLP) [1] [2].

Property Value / Description

CAS Number 13200-83-4 [1] [2]

Molecular Formula C₆H₉NO₃ [1] [2]

Molecular Weight 143.14 g/mol [1] [2]

Appearance White to off-white solid powder [2]

Melting Point 93-94 °C [2]

Predicted pKa 3.66 ± 0.20 [2]

Purity ≥95% [1]
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Solubility and Storage Conditions

Proper storage and handling are critical for maintaining the stability of 1-Formyl-L-proline. Below are the

key recommendations gathered from chemical suppliers and scientific literature [1] [2].

Aspect Recommended Condition

Storage Temperature 2 - 8 °C (refrigerated) [1] [2]

Atmosphere Stored under an inert atmosphere (nitrogen) [1] [2]

Form Solid powder [2]

Shipping Room temperature in continental US; may vary elsewhere [1]

Specific solubility data in common laboratory solvents is not fully detailed in the available search results.

The compound is typically supplied as a solid, and solutions need to be prepared by researchers based on

their experimental requirements.

Safety and Handling

Please adhere to the following safety guidelines when handling this compound [2]:

Signal Word: Warning
Hazard Statements:

H302: Harmful if swallowed
H315: Causes skin irritation

H319: Causes serious eye irritation
H335: May cause respiratory irritation

Precautionary Measures: Always refer to the Safety Data Sheet (SDS) before use. Use appropriate
personal protective equipment (PPE) including gloves and safety glasses. Avoid breathing dust/fume

and ensure adequate ventilation.

Biological Activity and Research Applications
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1-Formyl-L-proline has been identified as the most potent inhibitor of the enzyme Pyrroline-5-carboxylate

reductase 1 (PYCR1) discovered in a targeted screen of proline analogs [3].

Inhibition
Target

Inhibition Constant
(Kᵢ)

Inhibition Type Biological Impact

PYCR1 100 µM [3] Competitive
with P5C [3]

Impairs de novo proline biosynthesis and

spheroidal growth in MCF10A H-RASV12

breast cancer cells [3].

PYCR3 ~10x less potent than

for PYCR1 (approx. 1
mM) [4]

Competitive

with P5C [4]

Serves as a tool for assessing isoform

specificity of PYCR inhibitors [4].

The activity of 1-Formyl-L-proline is related to its unique interaction with the PYCR1 enzyme. The crystal

structure (PDB ID: 6XP0) reveals that binding causes conformational changes in the enzyme's active site,

allowing for additional hydrogen bonds that explain its higher affinity compared to other proline analogs [3]

[5].

Experimental Workflow and Molecular Relationship

To help visualize its role in experimental research, the following diagram outlines a typical workflow for

using 1-Formyl-L-proline in a biochemical and cell-based study:
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The diagram below illustrates the structural relationship between L-Proline and its analog, 1-Formyl-L-

proline, which is key to its inhibitory function:

Key Technical Summary

1-Formyl-L-proline is a validated chemical probe for PYCR1. Store the solid at 2-8°C under nitrogen. Its

primary research application is as a competitive inhibitor of PYCR1 (Kᵢ = 100 µM), with 10-fold

selectivity over PYCR3, making it useful for studying proline metabolism in cancer.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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